Cas no 1804338-10-0 (3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine)

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatility in synthetic chemistry applications. The presence of iodine at the 4-position enhances its utility as a reactive intermediate for cross-coupling reactions, while the trifluoromethoxy group confers enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The hydroxy and methoxy substituents provide additional sites for further functionalization. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine structure

1804338-10-0 structure

Product Name:3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine

CAS No:1804338-10-0

MF:C₇H₅F₃INO₃

MW:335.019184827805

CID:4829479

Update Time:2025-05-24

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H5F3INO3/c1-14-6-5(13)3(11)2-4(12-6)15-7(8,9)10/h2,13H,1H3
- InChI Key： VYAVKCSWCHLIBM-UHFFFAOYSA-N
- SMILES： IC1=CC(=NC(=C1O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 216
XLogP3: 3
Topological Polar Surface Area: 51.6

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098770-1g	3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine	1804338-10-0	97%	1g	$1,504.90	2022-04-02

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine Related Literature

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Additional information on 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804338-10-0)

3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine, with the CAS number 1804338-10-0, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including hydroxy, iodo, methoxy, and trifluoromethoxy functional groups. These structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in fluorinated pyridine derivatives like 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore such compounds for their potential in targeting enzyme inhibitors and receptor modulators, addressing pressing health challenges such as antimicrobial resistance and chronic diseases. Additionally, the trifluoromethoxy group is known to improve lipophilicity, a property highly sought after in central nervous system (CNS) drug design.

In the agrochemical sector, 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine is studied for its potential role in developing next-generation pesticides and herbicides. The iodo and trifluoromethoxy substituents contribute to its ability to disrupt pest metabolic pathways, offering a sustainable alternative to conventional agrochemicals. This aligns with the global shift toward eco-friendly farming solutions, a topic widely discussed in sustainable agriculture forums and search queries.

From a synthetic chemistry perspective, the compound's CAS No. 1804338-10-0 serves as a key identifier for researchers sourcing high-purity materials. Laboratories often prioritize custom synthesis and scale-up processes for such intermediates, driven by demand from contract research organizations (CROs) and pharmaceutical innovators. Recent advancements in catalytic halogenation and cross-coupling reactions have further streamlined its production, making it more accessible for industrial applications.

Environmental and regulatory considerations are also pivotal in discussions about 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine. The compound's biodegradability and toxicological profile are frequently evaluated to ensure compliance with REACH and FDA guidelines. These aspects resonate with search trends focusing on green chemistry and safer chemical alternatives, reflecting broader societal concerns about environmental impact.

In summary, 3-Hydroxy-4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804338-10-0) represents a versatile building block in both pharmaceutical and agrochemical research. Its structural complexity and functional diversity make it a subject of ongoing exploration, particularly in addressing contemporary challenges like drug discovery and sustainable crop management. As scientific inquiries and industrial demands evolve, this compound is poised to remain a focal point in innovative chemical solutions.